Cas no 2680675-35-6 (benzyl N-{6-bromo-2-phenylimidazo1,2-apyridin-3-yl}carbamate)

• Product Name: benzyl N-{6-bromo-2-phenylimidazo1,2-apyridin-3-yl}carbamate
• CAS No: 2680675-35-6
• MF: C₂₁H₁₆BrN₃O₂
• MW: 422.27464389801
• CID: 5621063
• PubChem ID: 165934847
• Update Time: 2025-06-11

benzyl N-{6-bromo-2-phenylimidazo1,2-apyridin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{6-bromo-2-phenylimidazo[1,2-a]pyridin-3-yl}carbamate
• EN300-28303980
• 2680675-35-6
• benzyl N-{6-bromo-2-phenylimidazo1,2-apyridin-3-yl}carbamate

• Inchi： 1S/C21H16BrN3O2/c22-17-11-12-18-23-19(16-9-5-2-6-10-16)20(25(18)13-17)24-21(26)27-14-15-7-3-1-4-8-15/h1-13H,14H2,(H,24,26)
• InChI Key： FIFOPTWFQQZQHV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(C3C=CC=CC=3)=C(NC(=O)OCC3C=CC=CC=3)N2C=1

Computed Properties

• Exact Mass: 421.04259g/mol
• Monoisotopic Mass: 421.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 55.6Ų

Additional information on benzyl N-{6-bromo-2-phenylimidazo1,2-apyridin-3-yl}carbamate

Introduction to Benzyl N-{6-bromo-2-phenylimidazo[1,2-apyridin-3-yl}carbamate (CAS No. 2680675-35-6)

Benzyl N-{6-bromo-2-phenylimidazo[1,2-apyridin-3-yl}carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2680675-35-6, represents a fusion of imidazo[1,2-apyridine] and carbamate moieties, which are known for their diverse biological activities. The presence of a bromine substituent at the 6-position of the imidazo[1,2-apyridine] core enhances its reactivity and potential for further derivatization, making it a valuable scaffold for medicinal chemistry investigations.

The structural motif of Benzyl N-{6-bromo-2-phenylimidazo[1,2-apyridin-3-yl}carbamate is particularly intriguing due to its ability to interact with biological targets in multiple ways. The imidazo[1,2-apyridine] scaffold is a well-documented pharmacophore that has been explored in the development of drugs targeting various diseases, including cancer and infectious disorders. Its ability to mimic natural heterocyclic compounds found in bioactive molecules makes it an attractive candidate for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the 6-bromo substituent plays a crucial role in stabilizing interactions with protein targets by forming hydrophobic and π-stacking interactions. Additionally, the carbamate group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications.

In the realm of drug discovery, Benzyl N-{6-bromo-2-phenylimidazo[1,2-apyridin-3-yl}carbamate has been investigated for its potential as an inhibitor of kinases and other enzymes implicated in disease pathways. Kinases are critical enzymes involved in cell signaling cascades, and their dysregulation is often associated with cancer and inflammatory diseases. The ability of this compound to modulate kinase activity could lead to novel therapeutic strategies.

One of the most promising areas of research involving Benzyl N-{6-bromo-2-phenylimidazo[1,2-apyridin-3-yl}carbamate is its application in antiviral therapies. The imidazo[1,2-apyridine] core has shown efficacy against various viruses by interfering with viral replication mechanisms. The brominated derivative enhances this activity by improving binding affinity to viral proteins. Preliminary studies have demonstrated its potential in inhibiting enzymes essential for viral polymerization and assembly.

The synthesis of Benzyl N-{6-bromo-2-phenylimidazo[1,2-apyridin-3-yl}carbamate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The bromination step at the 6-position is particularly critical and must be conducted under controlled conditions to prevent side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for clinical applications. Studies have focused on its solubility, stability, and metabolic pathways to predict how it would behave within the human body. Understanding these parameters is essential for designing effective dosing regimens and minimizing potential side effects.

Ethical considerations are paramount when developing new pharmaceuticals. Benzyl N-{6-bromo-2-